Cas no 57059-51-5 (Methanone, (6-amino-3-nitro-2-pyridinyl)phenyl-)

• Product Name: Methanone, (6-amino-3-nitro-2-pyridinyl)phenyl-
• CAS No: 57059-51-5
• MF: C₁₂H₉N₃O₃
• MW: 243.218162298203
• CID: 346700
• PubChem ID: 20520025
• Update Time: 2025-04-19

Methanone, (6-amino-3-nitro-2-pyridinyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (6-amino-3-nitro-2-pyridinyl)phenyl-
• (6-amino-3-nitropyridin-2-yl)-phenylmethanone
• DTXSID30608331
• (6-Amino-3-nitropyridin-2-yl)(phenyl)methanone
• 57059-51-5
• SCHEMBL11273772

• Inchi： 1S/C12H9N3O3/c13-10-7-6-9(15(17)18)11(14-10)12(16)8-4-2-1-3-5-8/h1-7H,(H2,13,14)
• InChI Key： XKSSANWPTUFBLD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C(=CC=C(N)N=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.06447
• Monoisotopic Mass: 243.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 99.12